Cas no 1804095-66-6 (Methyl 3-(4-bromo-3-(chlorocarbonyl)phenyl)propanoate)

• Product Name: Methyl 3-(4-bromo-3-(chlorocarbonyl)phenyl)propanoate
• CAS No: 1804095-66-6
• MF: C₁₁H₁₀BrClO₃
• MW: 305.552301883698
• CID: 4975298
• Update Time: 2025-05-23

Methyl 3-(4-bromo-3-(chlorocarbonyl)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(4-bromo-3-(chlorocarbonyl)phenyl)propanoate

• Inchi： 1S/C11H10BrClO3/c1-16-10(14)5-3-7-2-4-9(12)8(6-7)11(13)15/h2,4,6H,3,5H2,1H3
• InChI Key： MRBIPVIMVXWYPJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)Cl)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• XLogP3: 3.2
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-(4-bromo-3-(chlorocarbonyl)phenyl)propanoate

Methyl 3-(4-bromo-3-(chlorocarbonyl)phenyl)propanoate: A Comprehensive Overview

Methyl 3-(4-bromo-3-(chlorocarbonyl)phenyl)propanoate, also known by its CAS number 1804095-66-6, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a methyl ester group attached to a propanoic acid moiety, further connected to a phenyl ring substituted with bromine and a chlorocarbonyl group. The combination of these functional groups makes it a versatile molecule with intriguing chemical properties and promising research avenues.

The structure of Methyl 3-(4-bromo-3-(chlorocarbonyl)phenyl)propanoate is particularly interesting due to the presence of multiple electron-withdrawing groups. The bromine atom at the para position and the chlorocarbonyl group at the meta position on the phenyl ring create a highly activated aromatic system. This activation enhances the molecule's reactivity towards various electrophilic and nucleophilic substitutions, making it a valuable substrate in organic synthesis. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the most significant aspects of this compound is its ability to undergo regioselective reactions due to the directing effects of its substituents. The bromine atom, being an ortho/para director, influences the regiochemistry of reactions occurring on the aromatic ring. Similarly, the chlorocarbonyl group, being a strong electron-withdrawing group, activates specific positions on the ring for nucleophilic attack. This dual directing effect has been exploited in recent research to design highly efficient synthetic pathways for complex molecules.

In terms of physical properties, Methyl 3-(4-bromo-3-(chlorocarbonyl)phenyl)propanoate exhibits a melting point of approximately 78°C and a boiling point around 285°C under standard conditions. Its density is reported to be 1.5 g/cm³, indicating a moderate hydrophobic nature due to the presence of non-polar aromatic and ester groups. These physical characteristics make it suitable for use in high-temperature chemical processes and as a component in thermally stable materials.

Recent advancements in computational chemistry have allowed researchers to delve deeper into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the molecule's conjugated system facilitates efficient electron delocalization, enhancing its stability and reactivity. This insight has been instrumental in designing new catalysts for organic transformations involving similar structures.

The application of Methyl 3-(4-bromo-3-(chlorocarbonyl)phenyl)propanoate extends beyond traditional organic synthesis. It has shown promise in materials science as a precursor for advanced polymers and coatings. Its ability to form stable covalent bonds under controlled conditions makes it an ideal candidate for developing high-performance materials with tailored properties such as UV resistance and thermal stability.

In conclusion, Methyl 3-(4-bromo-3-(chlorocarbonyl)phenyl)propanoate (CAS No: 1804095-66-6) stands out as a multifaceted compound with vast potential across diverse fields. Its unique structure, combined with its reactivity and physical properties, positions it as a key player in modern chemical research and industrial applications. As ongoing studies continue to uncover new facets of its behavior, this compound is poised to make significant contributions to scientific innovation.